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Compound Focus: 3-Formylsalicylic acid

Cat. No.: S564102

The table below summarizes the key data found in the search results [1]:

Property Value | Description

CAS Registry Number 610-04-8

Molecular Formula CsHeOa4

Molecular Weight 166.13 g/mol

Melting Point 177.5°C

Predicted pKa 2.49 +0.10

Solubility Soluble in DMSO (Dimethyl Sulfoxide)

Form Off-white to yellow crystalline solid

Storage Store under inert gas (nitrogen or argon) at 2-8°C

It is important to note that the pKa is listed as "Predicted" [1]. The provided solubility information is also

not quantitative (e.g., mg/mkL), stating only that it is soluble in DMSO [1].
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Experimental Context and Relevance

The search results indicate that 3-formylsalicylic acid is primarily used in research as a building block for

more complex molecules.

e Application in Catalysis: The compound is used to synthesize Schiff base ligands, which are then
used to create vanadium complexes. These complexes serve as effective catalysts for oxidative
desulfurization, a process to remove sulfur from petroleum products [2].

e Application in Immunology: 3-formylsalicylic acid (3-F-SA) has been identified as a ligand for the
MRL1 protein, which presents antigens to immune cells. It is noted as a noncompetitive estrone

sulfatase inhibitor [3] [1].

Experimental Protocol for pKa Determination

While the search results do not contain a specific protocol for 3-formylsalicylic acid, they detail the general
methodology for determining pKa, with potentiometric titration being one of the most common techniques

[4]. The workflow for this method can be summarized as follows:
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Set up titration apparatus
(pH meter, electrodes, burette)
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Add titrant (e.g., NaOH) stepwise
to analyte solution

Measure potential (E)
after each addition

Plot potential (E) vs.
volume of titrant
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Click to download full resolution via product page
Workflow for pKa determination by potentiometry.

Key Considerations for the Experiment [4]:

¢ Condition Control: The pKa value depends on temperature, ionic strength (I), and the solvent. It is
crucial to perform the titration at a constant temperature and report all conditions.

e Data Analysis: The Henderson-Hasselbalch equation is most accurate for dilute aqueous solutions.
For concentrated solutions or extreme pH values, more complex models accounting for activity
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coefficients may be necessary.
e Analyte Purity: The substance should be of high purity, as 3-formylsalicylic acid is commercially
available with purities of 95% and above [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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